Cas no 332884-13-6 (5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine)

5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine is a heterocyclic amine derivative with a naphthyridine core structure. Its saturated tetrahydronaphthyridine ring system enhances stability and influences its physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethylamine side chain provides additional reactivity, enabling further functionalization for targeted applications. This compound is particularly useful in medicinal chemistry due to its potential as a building block for biologically active molecules, including kinase inhibitors and CNS-targeting agents. Its structural features contribute to improved solubility and bioavailability in derivative compounds. The scaffold's versatility allows for modifications at multiple sites, facilitating the development of novel therapeutic candidates with optimized pharmacokinetic profiles.
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine structure
332884-13-6 structure
Product Name:5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine
CAS No:332884-13-6
MF:C10H15N3
MW:177.246201753616
MDL:MFCD04115356
CID:301804
PubChem ID:22678214
Update Time:2025-06-28

5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine
    • 1,8-Naphthyridine-2-ethanamine,5,6,7,8-tetrahydro-
    • 2-(5,6,7,8-Tetrahydro-[1,8]naphthyridin-2-yl)-ethylamine
    • 2-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)ethanamine
    • Q-103198
    • DWOAHJYIJRYPTG-UHFFFAOYSA-N
    • AKOS006240495
    • 2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethan-1-amine
    • 332884-13-6
    • 5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-ETHYLAMINE 2HCL
    • MFCD04115356
    • FT-0655192
    • DTXSID20627551
    • SCHEMBL1815095
    • CS-0199831
    • DB-068797
    • MDL: MFCD04115356
    • Inchi: 1S/C10H15N3/c11-6-5-9-4-3-8-2-1-7-12-10(8)13-9/h3-4H,1-2,5-7,11H2,(H,12,13)
    • InChI Key: DWOAHJYIJRYPTG-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(CCN)N=2)CCC1

Computed Properties

  • Exact Mass: 177.12675
  • Monoisotopic Mass: 177.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9A^2
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
  • Density: 1.094
  • Boiling Point: 346.3°Cat760mmHg
  • Flash Point: 163.3°C
  • Refractive Index: 1.567
  • PSA: 50.94

5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine Security Information

5,6,7,8-Tetrahydro-1,8-naphthyridin-2-ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM132224-1g
2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethan-1-amine
332884-13-6 95%
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$*** 2023-05-30
AstaTech
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AstaTech
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AstaTech
69924-5/G
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Alichem
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eNovation Chemicals LLC
D547039-1g
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eNovation Chemicals LLC
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Ambeed
A684777-1g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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